Cas no 526-99-8 (Galactaric acid)

• Product Name: Galactaric acid
• CAS No: 526-99-8
• MF: C₆H₁₀O₈
• MW: 210.138803005219
• MDL: MFCD00004239
• CID: 38019
• PubChem ID: 3037582
• Update Time: 2025-06-19

Galactaric acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4R,5S)-2,3,4,5-Tetrahydroxyhexanedioic acid
• Galactaric acid~Tetrahydroxyadipic acid
• Galactaric acid
• MUCIC ACID
• MUCIC ACID(RG)
• 2,3,4,5-Tetrahydroxyadipic Acid
• D-Mucic acid
• Galactarsaeure
• GALACTERIC ACID
• galactosaccharic acid
• GALATARIC ACID
• L-Mucic acid
• Mucic
• Schleimsaure
• MTPA
• Tetrahydroxyhexanedioic acid
• MUCICACID
• Saccharolactic acid
• D-Galactaric acid
• D-galactarate
• galactarate
• meso-galactaric acid
• Tetrahydroxyadipic acid
• E149J5OTIF
• Schleimsaure [German]
• 2R,3S,4R,5S-tetrahydroxy-hexanedioic acid
• DSSTox_RID_82936
• DSSTox_CID_28666
• DSSTox_GSID_48740
• hexaric acid
• Galactaric-acid-
• KBio2_000589
• BCP29834
• NS00010082
• SpecPlus_000412
• DSLZVSRJTYRBFB-UHFFFAOYSA-N
• NCI60_000682
• KBio2_003157
• A9C2B0B4-D17A-489A-A900-65FFAE0F00B6
• FT-0670273
• Obetrol
• SCHEMBL5497
• SDCCGMLS-0066970.P001
• WLN: QVYQYQYQYQVQ
• d-Galactaric acid #
• SB45456
• SPECTRUM1501211
• Spectrum5_000600
• FT-0626588
• SR-05000002451
• 2,3,4,5-Tetrahydroxyhexanedioic acid
• CCG-38868
• AKOS024386337
• LS-13158
• SR-05000002451-1
• Glucaric acid;Saccharic acid
• FT-0690188
• NSC8127
• Spectrum4_001910
• Spectrum_000129
• SPBio_001347
• SY061881
• Galactaric acid, D-
• Spectrum2_001454
• KBioGR_002506
• 80876-58-0
• DivK1c_006508
• KBio1_001452
• NCGC00096080-01
• NSC-8127
• KBio2_005725
• KBioSS_000589

• MDL： MFCD00004239
• Inchi： 1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)
• InChI Key： DSLZVSRJTYRBFB-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)O)C(C(C(=O)O)O)O
• BRN： 1728117

Computed Properties

• Exact Mass: 210.03800
• Monoisotopic Mass: 210.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 156

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.5274 (rough estimate)
• Melting Point: 220-225 °C (dec.) (lit.)
• Boiling Point: 269.65°C (rough estimate)
• Flash Point: 431.2ºC
• Refractive Index: 1.5800 (estimate)
• Solubility: 3.3g/l soluble
• Water Partition Coefficient: Soluble in water.
• PSA: 155.52000
• LogP: -3.40080
• Solubility: Dissolve in 300 parts of cold water, 60 parts of boiling water and alkali solution. Almost insoluble in ethanol and ether
• Merck: 4331

Galactaric acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-40
• Safety Instruction： S22-S24/25
• RTECS：LW5180000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R22; R40
• TSCA：Yes
• Storage Condition：Store at RT.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glucuronic acid derivatives